Cas no 88919-76-0 (1,2,4-Trioxan-5-one, 6-(1,1-dimethylethyl)-3-methyl-)

1,2,4-Trioxan-5-one, 6-(1,1-dimethylethyl)-3-methyl- Properties

Names and Identifiers

• 1,2,4-Trioxan-5-one, 6-(1,1-dimethylethyl)-3-methyl-
• 6-tert-butyl-3-methyl-1,2,4-trioxan-5-one
• DTXSID40547949
• 88919-76-0

• InChIKey： UHARIDFITBCFBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O4/c1-5-10-7(9)6(12-11-5)8(2,3)4/h5-6H,1-4H3
• SMILES： CC1OC(=O)C(OO1)C(C)(C)C

Computed Properties

• Exact Mass: 174.08920892g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.08920892g/mol
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų